Cas no 908066-25-1 (octahydropiperazino[2,1-c]morpholin-4-one)

• Product Name: octahydropiperazino[2,1-c]morpholin-4-one
• CAS No: 908066-25-1
• MF: C₇H₁₂N₂O₂
• MW: 156.182381629944
• MDL: MFCD20668955
• CID: 797905
• PubChem ID: 16123287
• Update Time: 2025-07-29

octahydropiperazino[2,1-c]morpholin-4-one Chemical and Physical Properties

Names and Identifiers

• hexahydro-Pyrazino[2,1-c][1,4]oxazin-4(3H)-one
• Hexahydropyrazino[2,1-c][1,4]oxazin-4(3H)-one
• Pyrazino[2,1-c][1,4]oxazin-4(3H)-one, hexahydro-
• octahydropiperazino[2,1-c]morpholin-4-one
• Hexahydro-pyrazino[2,1-c][1,4]oxazin-4-one
• (RS)-hexahydropyrazino[2,1-c][1,4]oxazin-4(3H)-one
• MTCWTJKARNZOLR-UHFFFAOYSA-N
• SB11230
• EN300-4290618
• SB11228
• SCHEMBL1254583
• AM806359
• 1,6,7,8,9,9a-Hexahydropyrazino[2,1-c][1,4]oxazin-4-one
• CS-0055453
• 908066-25-1
• SB11227
• P12831
• (9aR)-octahydropiperazino[2,1-c]morpholin-4-one
• SY321082
• (9aS)-octahydropiperazino[2,1-c]morpholin-4-one
• DB-114570
• (S)-Hexahydro-pyrazino[2,1-c][1,4]oxazin-4-one

• MDL： MFCD20668955
• Inchi： 1S/C7H12N2O2/c10-7-5-11-4-6-3-8-1-2-9(6)7/h6,8H,1-5H2
• InChI Key： MTCWTJKARNZOLR-UHFFFAOYSA-N
• SMILES： O1CC(N2CCNCC2C1)=O

Computed Properties

• Exact Mass: 156.09
• Monoisotopic Mass: 156.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: -1.2